Cas no 1215206-23-7 (6-(Trifluoromethoxy)quinoxaline hydrochloride)

• Product Name: 6-(Trifluoromethoxy)quinoxaline hydrochloride
• CAS No: 1215206-23-7
• MF: C₉H₆ClF₃N₂O
• MW: 250.604951381683
• MDL: MFCD13195695
• CID: 857525
• PubChem ID: 53216842
• Update Time: 2025-10-31

6-(Trifluoromethoxy)quinoxaline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(TRIFLUOROMETHOXY)QUINOXALINE, HCL
• 6-(Trifluoromethoxy)quinoxaline hydrochloride
• Quinoxaline, 6-(trifluoromethoxy)-, hydrochloride (1:1)
• BS-21004
• C9H6ClF3N2O
• 6-(Trifluoromethoxy)quinoxaline HCl
• 6-(trifluoromethoxy)quinoxaline;hydrochloride
• CS-0212146
• MFCD13195695
• DB-359223
• 6-(Trifluoromethoxy)quinoxaline--hydrogen chloride (1/1)
• 1215206-23-7
• 6-(Trifluoromethoxy)quinoxalinehydrochloride
• DTXSID00681974
• AKOS015897188

• MDL： MFCD13195695
• Inchi： 1S/C9H5F3N2O.ClH/c10-9(11,12)15-6-1-2-7-8(5-6)14-4-3-13-7;/h1-5H;1H
• InChI Key： XHBSJDDBVXHFJA-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC2C(C=1)=NC=CN=2)(F)F

Computed Properties

• Exact Mass: 250.0120750g/mol
• Monoisotopic Mass: 250.0120750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35Ų

Additional information on 6-(Trifluoromethoxy)quinoxaline hydrochloride

Recent Advances in the Study of 6-(Trifluoromethoxy)quinoxaline Hydrochloride (CAS: 1215206-23-7)

6-(Trifluoromethoxy)quinoxaline hydrochloride (CAS: 1215206-23-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological disorders and infectious diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

The synthesis of 6-(Trifluoromethoxy)quinoxaline hydrochloride has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the production process. These methodological improvements are critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under various conditions has been characterized, ensuring its suitability for further pharmaceutical development.

Pharmacological studies have revealed that 6-(Trifluoromethoxy)quinoxaline hydrochloride exhibits potent activity as a modulator of specific neurotransmitter receptors, particularly those involved in the regulation of glutamate and GABAergic signaling. This makes it a promising candidate for the treatment of neurological conditions such as epilepsy, anxiety, and neurodegenerative diseases. Recent in vitro and in vivo studies have demonstrated its efficacy in reducing seizure activity and improving cognitive function in animal models, with minimal adverse effects.

In the realm of infectious diseases, 6-(Trifluoromethoxy)quinoxaline hydrochloride has shown antimicrobial properties against a range of pathogens, including drug-resistant strains of bacteria and fungi. Its mechanism of action appears to involve the disruption of microbial cell membranes and inhibition of essential enzymatic processes. These findings suggest potential applications in the development of novel antibiotics, particularly in the face of rising antimicrobial resistance.

Despite these promising results, challenges remain in the clinical translation of 6-(Trifluoromethoxy)quinoxaline hydrochloride. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed through further pharmacokinetic and toxicological studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may enhance the efficacy of existing drugs.

In conclusion, 6-(Trifluoromethoxy)quinoxaline hydrochloride (CAS: 1215206-23-7) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its diverse pharmacological properties and optimized synthesis methods position it as a valuable candidate for further development. Continued research will be essential to fully realize its therapeutic potential and address the remaining challenges in its clinical application.